2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[5-(4-methoxyphenyl)-1-methylimidazol-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C19H19N3O2S/c1-22-17(14-8-10-16(24-2)11-9-14)12-20-19(22)25-13-18(23)21-15-6-4-3-5-7-15/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key: IIKQGBDBDYEGSV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1SCC(=O)NC2=CC=CC=C2)C3=CC=C(C=C3)OC
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

The compound is a derivative of imidazole, which is a heterocyclic organic compound. Imidazoles are known for their wide range of applications in medicinal chemistry due to their bioactive properties. The compound also contains a methoxyphenyl group, which is a common functional group in organic chemistry, often contributing to the bioactivity of the molecule.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray diffraction, as is common for many organic compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which it’s used. Imidazole derivatives can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its exact molecular structure. Techniques such as Fourier Transform Infrared (FTIR) spectroscopy, Nuclear Magnetic Resonance (NMR), and Mass Spectrometry could be used to analyze these properties.

Mechanism of Action

Target of Action

• The primary target of this compound is likely a specific protein or receptor within the body. Unfortunately, detailed information about the exact target is not readily available in the provided sources .

Its potential therapeutic applications remain intriguing, but more data are needed to fully understand its role in biological systems . 🌟

Advantages and Limitations for Lab Experiments

One advantage of using 2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-phenylacetamide in lab experiments is its broad-spectrum activity against various microorganisms and cancer cells. However, one limitation is that it may exhibit toxicity towards normal cells and tissues.

Future Directions

There are several potential future directions for the study of 2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-phenylacetamide. One direction is the development of more potent derivatives of this compound. Another direction is the investigation of its potential use in combination therapy with other drugs. Additionally, further research is needed to explore its potential applications in the treatment of neurological disorders.

Synthesis Methods

The synthesis of 2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-phenylacetamide involves the reaction of 4-methoxyphenylhydrazine with 2-bromoacetophenone to form 4-methoxyphenyl-1-phenylethylidenehydrazine. This intermediate is then reacted with thiosemicarbazide to produce this compound.

Scientific Research Applications

2-((5-(4-methoxyphenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-phenylacetamide has been studied for its potential applications in the field of scientific research. It has been found to exhibit antimicrobial, antifungal, and anticancer properties. It has also been studied for its potential use in the treatment of Alzheimer's disease.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to refer to the Safety Data Sheet (SDS) for specific compounds to understand their potential hazards.